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Compound of Interest

Compound Name: Bensulfuron-methyl-d6

Cat. No.: B12412839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bensulfuron-methyl-d6, a

deuterated stable isotope-labeled analog of the sulfonylurea herbicide, Bensulfuron-methyl.

This document is intended for professionals in research and development who require detailed

technical information for analytical applications, particularly in the context of pesticide residue

analysis and environmental monitoring.

Introduction to Bensulfuron-methyl and its
Deuterated Analog
Bensulfuron-methyl is a selective, systemic herbicide widely utilized for the control of broadleaf

weeds and sedges in rice paddies.[1][2][3] Its mode of action involves the inhibition of the

enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[4][5]

This enzyme is critical for the biosynthesis of branched-chain amino acids (valine, leucine, and

isoleucine) in plants, and its inhibition leads to the cessation of cell division and plant growth.[4]

[5]

Bensulfuron-methyl-d6 is the deuterated form of Bensulfuron-methyl, where six hydrogen

atoms on the two methoxy groups of the pyrimidine ring have been replaced with deuterium.[6]

[7] This isotopic labeling makes it an ideal internal standard for quantitative analysis by mass

spectrometry-based methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and

Liquid Chromatography-Mass Spectrometry (LC-MS).[2] Its primary application is as a tracer
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and an internal standard to ensure accuracy and precision in the detection of Bensulfuron-

methyl residues in various matrices.[2]

Physicochemical Properties
A summary of the key physicochemical properties of both Bensulfuron-methyl and its

deuterated analog are presented in Table 1. This data is essential for method development,

including the selection of appropriate solvents and analytical instrumentation.

Property Bensulfuron-methyl Bensulfuron-methyl-d6

Chemical Formula C₁₆H₁₈N₄O₇S[1] C₁₆H₁₂D₆N₄O₇S[7]

Molecular Weight 410.4 g/mol [1] 416.44 g/mol

CAS Number 83055-99-6[1] 1309928-44-6[8]

Appearance White to off-white solid Solid

Melting Point 185-188 °C Not available

LogP 1.6[8] Not available

Hydrogen Bond Donor Count 2[8] 2

Hydrogen Bond Acceptor

Count
9[8] 9

Solubility Soluble in DMSO Not available

Table 1: Physicochemical Properties of Bensulfuron-methyl and Bensulfuron-methyl-d6.

Mechanism of Action of Bensulfuron-methyl
Bensulfuron-methyl exerts its herbicidal activity by targeting and inhibiting the acetolactate

synthase (ALS) enzyme. This enzyme catalyzes the initial step in the biosynthesis of the

branched-chain amino acids. The inhibition of this pathway is depicted in the following signaling

pathway diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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